BENGHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide: 3-Fluoro-5-
methylphenylacetic Acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

3-Fluoro-5-methylphenylacetic
Compound Name: d
aci

Cat. No.: B1303433

An Examination of the Synthesis, Properties, and Applications of a Key Pharmaceutical
Intermediate

This technical guide provides a comprehensive overview of 3-Fluoro-5-methylphenylacetic
acid (CAS No. 518070-22-9), a fluorinated aromatic carboxylic acid. The document details its
physicochemical properties, outlines a representative synthetic pathway with detailed
experimental protocols, and discusses its primary applications in pharmaceutical and materials
science research. This guide is intended for researchers, chemists, and professionals in the
field of drug development and organic synthesis.

Discovery and History

The specific discovery and initial synthesis of 3-Fluoro-5-methylphenylacetic acid are not
extensively documented in seminal patents or peer-reviewed journals. Its emergence in the
scientific landscape is primarily linked to its utility as a specialized building block in organic
synthesis. The compound is available from numerous commercial chemical suppliers,
indicating its role as a readily accessible intermediate rather than a novel therapeutic agent
itself.

Its history is therefore best understood through its applications. The compound is frequently
cited in the context of medicinal chemistry, particularly in the development of novel antibiotics.
Recent studies in journals such as Organic Process Research & Development and the Journal
of Medicinal Chemistry highlight the use of fluorinated phenylacetic acids in the synthesis of
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beta-lactam antibiotics as penicillin-binding protein (PBP) inhibitors. In this context, 3-Fluoro-5-
methylphenylacetic acid serves as a critical fragment for creating amide linkages essential for
enzyme binding, with the fluorine substituent providing beneficial electronic effects for transition
state stabilization.

Physicochemical and Spectroscopic Data

The quantitative properties of 3-Fluoro-5-methylphenylacetic acid are summarized in the
table below. These properties are essential for its handling, storage, and application in
synthetic chemistry.

Property Value Source(s)
CAS Number 518070-22-9 [1]
Molecular Formula CoHoFO2 [1]
Molecular Weight 168.17 g/mol [1]
Melting Point 110-115°C

White to off-white crystalline
Appearance .

solid
Density ~1.25 g/cm3

Moderately soluble in polar

- organic solvents (methanol,

Solubility .

ethanol, acetone); limited

water solubility.

FC1=CC(CC(=0)0O)=CC(C)=C
SMILES [2]

1

Synthesis and Experimental Protocols

The most logical and widely applicable method for synthesizing 3-Fluoro-5-
methylphenylacetic acid is a two-step process. This involves a palladium-catalyzed Suzuki-
Miyaura cross-coupling reaction between a suitable arylboronic acid and an acetate synthon,
followed by the hydrolysis of the resulting ester.
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Synthetic Pathway Overview

The synthesis begins with the key precursor, 3-Fluoro-5-methylphenylboronic acid, which is
coupled with ethyl bromoacetate. The reaction is catalyzed by a palladium complex in the
presence of a base. The intermediate product, ethyl 2-(3-fluoro-5-methylphenyl)acetate, is then
hydrolyzed under basic conditions to yield the final carboxylic acid product.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1303433?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

3-Fluoro-5-methylphenylboronic acid Ethyl bromoacetate

Step 1: Suzuki-Miyaura Coupling

(Pd Catalyst, Base)

Ethyl 2-(3-fluoro-5-methylphenyl)acetate

Step 2: Ester Hydrolysis

(Base, then Acid)

3-Fluoro-5-methylphenylacetic acid
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Reagent Preparation
(Boronic Acid, Bromoacetate,
Pd Catalyst, Base)

l

Suzuki Coupling Reaction
(Inert Atmosphere, Heat)

iMonitor

In-Process Control
(TLC / LC-MS)

omplete

Aqueous Workup &
Extraction (Ester)

l

Purification
(Column Chromatography)

l

Ester Hydrolysis
(Base, RT)

l

Acidification &
Precipitation

l

Product Isolation
(Filtration & Drying)

Final Product Analysis
(NMR, MS, Purity)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1303433?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1303433?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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